Elagolix sodium
Elagolix sodium
See also: Elagolix (has active moiety) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
832720-36-2
VCID:
VC20760635
InChI:
InChI=1S/C32H30F5N3O5.Na/c1-19-28(21-11-6-14-26(45-2)29(21)34)30(43)40(18-25(20-9-4-3-5-10-20)38-16-8-15-27(41)42)31(44)39(19)17-22-23(32(35,36)37)12-7-13-24(22)33;/h3-7,9-14,25,38H,8,15-18H2,1-2H3,(H,41,42);/q;+1/p-1/t25-;/m0./s1
SMILES:
CC1=C(C(=O)N(C(=O)N1CC2=C(C=CC=C2F)C(F)(F)F)CC(C3=CC=CC=C3)NCCCC(=O)[O-])C4=C(C(=CC=C4)OC)F.[Na+]
Molecular Formula:
C32H29F5N3NaO5
Molecular Weight:
653.6 g/mol
Elagolix sodium
CAS No.: 832720-36-2
Main Products
VCID: VC20760635
Molecular Formula: C32H29F5N3NaO5
Molecular Weight: 653.6 g/mol
* For research use only. Not for human or veterinary use.
| Description | See also: Elagolix (has active moiety) ... View More ... |
|---|---|
| CAS No. | 832720-36-2 |
| Product Name | Elagolix sodium |
| Molecular Formula | C32H29F5N3NaO5 |
| Molecular Weight | 653.6 g/mol |
| IUPAC Name | sodium;4-[[(1R)-2-[5-(2-fluoro-3-methoxyphenyl)-3-[[2-fluoro-6-(trifluoromethyl)phenyl]methyl]-4-methyl-2,6-dioxopyrimidin-1-yl]-1-phenylethyl]amino]butanoate |
| Standard InChI | InChI=1S/C32H30F5N3O5.Na/c1-19-28(21-11-6-14-26(45-2)29(21)34)30(43)40(18-25(20-9-4-3-5-10-20)38-16-8-15-27(41)42)31(44)39(19)17-22-23(32(35,36)37)12-7-13-24(22)33;/h3-7,9-14,25,38H,8,15-18H2,1-2H3,(H,41,42);/q;+1/p-1/t25-;/m0./s1 |
| Standard InChIKey | DQYGXRQUFSRDCH-UQIIZPHYSA-M |
| Isomeric SMILES | CC1=C(C(=O)N(C(=O)N1CC2=C(C=CC=C2F)C(F)(F)F)C[C@@H](C3=CC=CC=C3)NCCCC(=O)[O-])C4=C(C(=CC=C4)OC)F.[Na+] |
| SMILES | CC1=C(C(=O)N(C(=O)N1CC2=C(C=CC=C2F)C(F)(F)F)CC(C3=CC=CC=C3)NCCCC(=O)[O-])C4=C(C(=CC=C4)OC)F.[Na+] |
| Canonical SMILES | CC1=C(C(=O)N(C(=O)N1CC2=C(C=CC=C2F)C(F)(F)F)CC(C3=CC=CC=C3)NCCCC(=O)[O-])C4=C(C(=CC=C4)OC)F.[Na+] |
| Solubility | <1 mg/mL |
| Synonyms | Elagolix sodium;NBI 56418NA;NBI 56418NA(elagolix na);4-{2-[5-(2-fluoro-3-methoxy-phenyl)-3-(2-fluoro-6-trifluoromethyl-benzyl)-4-methyl-2,6-dioxo-3,6-dihydro-2H-pyrimidin-1-yl]-1-phenyl-ethylamino}-butyrate;elagolix sodium salt |
| PubChem Compound | 24785956 |
| Last Modified | Sep 12 2023 |
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